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Compound of Interest

Compound Name: ent-Thiamphenicol

Cat. No.: B1683590 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines and protocols for the proper handling,

storage, and application of ent-Thiamphenicol powder in a research setting. ent-
Thiamphenicol is the enantiomer of Thiamphenicol, a broad-spectrum antibiotic.[1] The

information provided is intended to ensure the integrity of the compound and the reproducibility

of experimental results.

Product Information
Name: ent-Thiamphenicol

Synonyms: ent-Thiophenicol, ent-Dextrosulphenidol[1]

Appearance: White to off-white crystalline powder or crystal.[2][3]

Mechanism of Action: ent-Thiamphenicol, like its isomer, is an antibiotic that acts by binding

to the 50S ribosomal subunit of bacteria. This binding inhibits peptidyl transferase activity,

which is crucial for the formation of peptide bonds during protein synthesis. The ultimate

effect is bacteriostatic, halting bacterial growth and reproduction.[1]

Handling and Storage
Proper handling and storage are critical to maintain the stability and activity of ent-
Thiamphenicol powder.
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2.1. Personal Protective Equipment (PPE)

When handling ent-Thiamphenicol powder, it is essential to use appropriate personal

protective equipment to avoid inhalation, and contact with skin and eyes. This includes:

Safety glasses or goggles

Gloves

Lab coat

Use in a well-ventilated area or a fume hood.

2.2. Storage Conditions

Store the solid powder in a tightly sealed container in a cool, dry, and well-ventilated area.

Protect from light and moisture. For long-term stability, specific temperature conditions are

recommended.

Table 1: Recommended Storage Conditions for ent-Thiamphenicol Powder and Stock

Solutions
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Form
Storage
Temperature

Duration Notes

Solid Powder -20°C ≥ 4 years

Keep container tightly

sealed and protected

from light.

Room Temperature Short-term

Permissible for

shipping if less than 2

weeks.

Stock Solution (in

DMSO)
-20°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

-80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

Aqueous Solution 2-8°C
Not recommended for

more than one day.

Prepare fresh before

use.

Solubility and Solution Preparation
ent-Thiamphenicol is sparingly soluble in water but soluble in organic solvents.

Table 2: Solubility of Thiamphenicol in Common Solvents
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Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) ~30 mg/mL

Dimethylformamide (DMF) ~30 mg/mL

Ethanol ~200 µg/mL

1:1 DMSO:PBS (pH 7.2) ~0.5 mg/mL

Acetonitrile Soluble

Methanol Soluble

Water Sparingly soluble

Protocol 1: Preparation of a 10 mg/mL Stock Solution in DMSO

Materials:

ent-Thiamphenicol powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Calibrated analytical balance

Pipettes and sterile filter tips

Procedure:

In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of ent-
Thiamphenicol powder using a calibrated analytical balance. For a 10 mg/mL stock

solution, weigh 10 mg of the powder.

Aseptically add the appropriate volume of anhydrous DMSO to the powder. To prepare a 10

mg/mL solution, add 1 mL of DMSO to the 10 mg of ent-Thiamphenicol.
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Vortex the solution until the powder is completely dissolved. Gentle warming or sonication

can be used to aid dissolution if necessary.

Aliquot the stock solution into sterile microcentrifuge tubes or cryovials in volumes

appropriate for your experiments to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for up to one month or at -80°C for up to six months.

Note: When preparing aqueous working solutions from the DMSO stock, it is recommended to

first dissolve the ent-Thiamphenicol in DMSO and then dilute with the aqueous buffer of

choice. We do not recommend storing aqueous solutions for more than one day.

Experimental Protocols
Protocol 2: In Vitro Antibacterial Susceptibility Testing (Minimum Inhibitory Concentration - MIC)

This protocol outlines a general method for determining the MIC of ent-Thiamphenicol against

a bacterial strain using the broth microdilution method.

Materials:

ent-Thiamphenicol stock solution (e.g., 1 mg/mL in DMSO)

Bacterial culture in logarithmic growth phase

Appropriate sterile broth medium (e.g., Mueller-Hinton Broth)

Sterile 96-well microtiter plates

Multichannel pipette

Incubator

Procedure:

Prepare serial two-fold dilutions of the ent-Thiamphenicol stock solution in the broth

medium in the wells of a 96-well plate. The final concentration range should typically span

from a high concentration (e.g., 128 µg/mL) to a low concentration (e.g., 0.25 µg/mL).
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Include a positive control well (broth with bacteria, no drug) and a negative control well (broth

only).

Inoculate each well (except the negative control) with the bacterial suspension to achieve a

final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

Incubate the plate at the optimal temperature for the specific bacterial strain (e.g., 37°C) for

18-24 hours.

After incubation, determine the MIC by visually inspecting the wells for turbidity. The MIC is

the lowest concentration of ent-Thiamphenicol that completely inhibits visible bacterial

growth.

Visualizations
Diagram 1: Mechanism of Action of ent-Thiamphenicol
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Caption: Mechanism of action of ent-Thiamphenicol.

Diagram 2: General Experimental Workflow for In Vitro Studies
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Caption: General workflow for in vitro antibacterial studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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